Cas no 54929-36-1 (4-Pyridinol, 5-chloro-2,3-difluoro-)

• Product Name: 4-Pyridinol, 5-chloro-2,3-difluoro-
• CAS No: 54929-36-1
• MF: C₅H₂ClF₂NO
• MW: 165.525287151337
• MDL: MFCD18820880
• CID: 943065
• PubChem ID: 85841810
• Update Time: 2025-06-23

4-Pyridinol, 5-chloro-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol, 5-chloro-2,3-difluoro-
• DTXSID401300613
• 54929-36-1
• 5-Chloro-2,3-difluoro-4-pyridinol

• MDL： MFCD18820880
• Inchi： 1S/C5H2ClF2NO/c6-2-1-9-5(8)3(7)4(2)10/h1H,(H,9,10)
• InChI Key： BCLKGGVDRBOMQA-UHFFFAOYSA-N
• SMILES： ClC1=CNC(=C(C1=O)F)F

Computed Properties

• Exact Mass: 164.9792977g/mol
• Monoisotopic Mass: 164.9792977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-Pyridinol, 5-chloro-2,3-difluoro-

Introduction to 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) in Modern Chemical and Pharmaceutical Research

The compound 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. Its unique structural features, characterized by a pyridine core substituted with chloro and fluoro groups, make it a valuable scaffold for developing novel therapeutic agents. This introduction delves into the compound's chemical properties, its significance in contemporary research, and its potential applications in drug discovery.

The molecular structure of 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) consists of a pyridine ring with hydroxyl (-OH) at the 4-position, chloro (-Cl) at the 5-position, and fluoro (-F) groups at the 2 and 3 positions. This arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for further functionalization. The presence of fluorine atoms enhances lipophilicity and metabolic stability, while the chloro group introduces electrophilic centers for further chemical modifications.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. The structural motif of 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) has been explored in several high-profile research studies for its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that modulate these pathways effectively.

One notable application of 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) is in the development of inhibitors for tyrosine kinases. Tyrosine kinases are a subclass of kinases that phosphorylate tyrosine residues on proteins, leading to downstream signaling events. Inhibitors targeting these enzymes have shown promise in preclinical studies for treating conditions such as chronic myeloid leukemia (CML) and rheumatoid arthritis. The pyridine scaffold provides a hinge-binding motif that is critical for kinase inhibition, while the substituents enhance binding affinity and selectivity.

Recent advances in computational chemistry have also contributed to the optimization of 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) derivatives as kinase inhibitors. Molecular docking simulations have been employed to predict how different analogs interact with the active sites of target kinases. These studies have identified key structural features that enhance binding affinity and reduce off-target effects. For instance, modifications at the fluoro and chloro positions have been shown to significantly improve potency against specific kinase targets.

The synthesis of 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been developed to streamline this process while minimizing byproduct formation. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyridine core and introducing the desired substituents.

In addition to its role in kinase inhibition research, 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) has been explored as a building block for other therapeutic agents. Its structural framework can be modified to develop compounds with activity against different biological targets. For example, researchers have investigated its potential as an antiviral agent by incorporating additional functional groups that disrupt viral replication mechanisms.

The impact of fluorinated pyridines on drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties such as enhanced bioavailability and prolonged half-life. These attributes are critical for ensuring that therapeutic agents are effective when administered orally or through other non-invasive routes. The compound 4-Pyridinol, 5-chloro-2,3-difluoro- (CAS No. 54929-36-1) exemplifies how strategic fluorination can enhance drug-like characteristics.

As research continues to uncover new therapeutic targets and mechanisms of action,4-Pyridinol, 5-chloro, 2, *3-difluoro-pyridinol (CAS No. 54929)-36-* will undoubtedly remain a key compound in pharmaceutical innovation. Its versatility as a scaffold for drug development underscores its importance in modern chemical biology research efforts aimed at addressing unmet medical needs.